Cas no 1286753-75-0 (2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1286753-75-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5558521
• Update Time: 2025-06-14

2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-hydroxy-1-piperidinyl)-1-(4-methyl-1-piperidinyl)-
• 2-(4-Hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H24N2O2/c1-11-2-8-15(9-3-11)13(17)10-14-6-4-12(16)5-7-14/h11-12,16H,2-10H2,1H3
• InChI Key： VKXBOOGDCXJGLF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1CCC(O)CC1

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 418.0±30.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 1286753-75-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 1286753-75-0) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine derivatives structure, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its hydrogen bond acceptor properties and structural flexibility, which make it a valuable building block in medicinal chemistry.

The compound's hydroxypiperidine moiety and methylpiperidine group contribute to its distinctive physicochemical properties. With a molecular weight of 240.34 g/mol and a moderate lipophilicity, this compound exhibits balanced solubility characteristics that are crucial for bioavailability optimization in pharmaceutical formulations. Recent studies have explored its potential as a kinase inhibitor scaffold, aligning with current trends in targeted cancer therapies and precision medicine approaches.

From a synthetic chemistry perspective, 1286753-75-0 represents an interesting case study in heterocyclic compound synthesis. The presence of both hydroxyl functionality and tertiary amine groups allows for diverse modification possibilities, making it a versatile intermediate in multi-step synthetic routes. Pharmaceutical companies are particularly interested in its potential as a central nervous system drug candidate, given the structural similarities to known neuroactive compounds.

The growing demand for piperidine-based compounds in drug development has brought 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one into focus. Its chiral centers present opportunities for enantioselective synthesis, addressing the pharmaceutical industry's increasing emphasis on stereochemically pure active ingredients. Analytical characterization techniques such as NMR spectroscopy and mass spectrometry confirm the compound's structural integrity and purity, which are critical for research applications.

Recent patent literature reveals expanding intellectual property surrounding piperidine derivatives, with 1286753-75-0 appearing in several applications related to G protein-coupled receptor modulators. This aligns with current market trends favoring targeted therapies with improved specificity. The compound's hydrogen bonding capacity makes it particularly interesting for molecular recognition applications in both pharmaceutical and material science contexts.

Quality control protocols for 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one typically involve HPLC analysis to ensure ≥98% purity, meeting the stringent requirements of preclinical research. Stability studies indicate that proper storage under inert atmosphere at low temperatures maintains the compound's integrity over extended periods. These characteristics make it suitable for high-throughput screening platforms in drug discovery programs.

The synthesis of 1286753-75-0 typically involves amide bond formation strategies followed by selective protection/deprotection sequences to install the hydroxyl group while preserving the tertiary amine functionality. Recent methodological advances in green chemistry approaches have been applied to improve the sustainability of its production, addressing growing environmental concerns in chemical manufacturing.

From a regulatory perspective, 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one is currently classified as a research chemical, with its applications primarily in academic and industrial laboratories. The compound's structural complexity and functional group diversity make it an attractive subject for computational chemistry studies, particularly in molecular docking simulations and QSAR modeling exercises.

Market analysts note increasing interest in piperidine-containing compounds like 1286753-75-0, driven by their prevalence in approved pharmaceuticals. The compound's balanced polarity and molecular weight fall within the desirable ranges for drug-like molecules, according to Lipinski's rule of five parameters. This positions it favorably for further investigation in various therapeutic areas.

Future research directions for 2-(4-hydroxypiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one may explore its potential in proteolysis targeting chimera (PROTAC) development or as a covalent inhibitor scaffold. The compound's structural motifs are compatible with current trends in fragment-based drug discovery, offering multiple vectors for chemical modification and optimization.